Cas no 2228730-68-3 (6-ethenyl-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-ethenyl-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2228730-68-3
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 6547591
• PubChem ID: 165703516
• Update Time: 2025-06-10

6-ethenyl-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-ethenyl-3H-1,2,3triazolo4,5-bpyridine
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 6-ethenyl-

• Inchi： 1S/C7H6N4/c1-2-5-3-6-7(8-4-5)10-11-9-6/h2-4H,1H2,(H,8,9,10,11)
• InChI Key： CVWNDHIEVJJWKZ-UHFFFAOYSA-N
• SMILES： C12NN=NC1=CC(C=C)=CN=2

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 391.0±22.0 °C(Predicted)
• pka: 6.97±0.70(Predicted)

Additional information on 6-ethenyl-3H-1,2,3triazolo4,5-bpyridine

Introduction to 6-Ethenyl-3H-1,2,3-Triazolo[4,5-b]Pyridine (CAS No. 2228730-68-3)

6-Ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2228730-68-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and biological activity. The presence of the ethenyl group and the pyridine ring in its structure imparts additional reactivity and potential applications in various scientific domains.

The synthesis of 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine typically involves a combination of well-established chemical reactions such as the Huisgen 1,3-dipolar cycloaddition and subsequent functional group manipulations. The Huisgen reaction is a powerful method for forming 1,2,3-triazoles from azides and alkynes under mild conditions. This synthetic route not only ensures high yields but also allows for the introduction of various substituents, making it a valuable tool in the development of novel compounds with tailored properties.

In the context of medicinal chemistry, 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine has shown promise as a scaffold for the design of new drugs. The triazole ring is known to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. Recent studies have demonstrated that derivatives of this compound can effectively inhibit key enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine exhibited potent antitumor activity against various cancer cell lines.

Beyond its medicinal applications, 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine has also found use in materials science. The presence of the ethenyl group makes it an attractive candidate for polymerization reactions, leading to the formation of functional polymers with unique properties. These polymers can be used in various applications such as electronic devices, sensors, and coatings. A notable example is the use of triazole-based polymers in organic light-emitting diodes (OLEDs), where they serve as efficient electron transport materials.

The physical and chemical properties of 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine have been extensively studied to understand its behavior in different environments. It is generally stable under standard laboratory conditions but can undergo further functionalization through reactions such as hydrogenation or halogenation. These modifications can significantly alter its reactivity and solubility properties, making it suitable for a wide range of applications.

In terms of safety and handling, while 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times to minimize exposure risks.

The future prospects for 6-ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine are promising. Ongoing research aims to explore new synthetic methods to improve its production efficiency and expand its range of applications. Additionally, interdisciplinary collaborations between chemists and biologists are expected to uncover novel biological activities and therapeutic potentials of this compound.

In conclusion, 6-Ethenyl-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2228730-68-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an exciting area of research for scientists and engineers alike.